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Compound of Interest

Compound Name: Balanophonin, (+)-

Cat. No.: B12317781

Get Quote

Executive Summary & Chemical Identity
(+)-Balanophonin is a bioactive neolignan (specifically a dihydrobenzofuran-type lignan)

identified as a critical marker compound in the parasitic plant genus Balanophora.[1] Unlike

common lignans derived from 8-8' coupling, balanophonin is formed via an 8-5' oxidative

coupling of phenylpropanoid monomers, resulting in a 2,3-dihydrobenzofuran skeleton.

Its pharmacological profile—characterized by potent anti-inflammatory (inhibition of iNOS/COX-

2), neuroprotective, and cytotoxic activities—has driven demand for robust isolation protocols.

This guide provides a validated roadmap for sourcing and purifying this compound from its

primary botanical reservoirs.[2]
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Chemical Attribute Technical Specification

IUPAC Name

(2R,3S)-2-(4-hydroxy-3-methoxyphenyl)-3-

(hydroxymethyl)-5-[(E)-3-hydroxyprop-1-enyl]-7-

methoxy-2,3-dihydro-1-benzofuran

Common Name (+)-Balanophonin

Chemical Class Neolignan (Dihydrobenzofuran type)

Molecular Formula C₂₀H₂₀O₆

Molecular Weight 356.37 g/mol

Stereochemistry
(+)-enantiomer (typically 7S, 8R configuration in

natural sources)

Botanical Sources: The Balanophora Reservoir
The genus Balanophora (Balanophoraceae) comprises obligate root parasites lacking

chlorophyll.[3] While (+)-Balanophonin has been detected in other genera (e.g., Firmiana,

Cornus), Balanophora species remain the historical and phytochemical standard for its

isolation.

Primary Species & Distribution
The following species have been validated as sources. Note that B. japonica is the type source

for the original isolation.[2]
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Species
Geographic
Distribution

Part Used
Key Phytochemical
Context

Balanophora japonica Japan, E. Asia Whole Plant / Tubers

Primary Source. First

isolation reported by

Haruna et al. (1982).

High neolignan

diversity.

Balanophora

abbreviata
Tropical Asia, Africa Whole Plant

Contains

balanophonin along

with novel lignan

glycosides.

Balanophora fungosa Australia, SE Asia Rhizomes

Rich in

phenylpropanoids;

balanophonin present

but often co-elutes

with complex tannins.

Balanophora spicata Taiwan, China Whole Plant

Known for lupeol and

terpenoids;

balanophonin present

in polar fractions.

Balanophora

tobiracola
Japan (Endemic) Whole Plant

Contains

dihydrochalcones;

balanophonin is a

minor constituent

compared to B.

japonica.

Visualization: Species Taxonomy & Chemotype
Distribution
The following diagram illustrates the taxonomic relationships and the primary chemical clusters

associated with each species.
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Figure 1: Chemotaxonomic distribution of (+)-Balanophonin within key Balanophora species.

Extraction & Isolation Methodology
Expertise Note: The isolation of (+)-Balanophonin is complicated by the presence of

hydrolyzable tannins (balanophotannins) and lignan glycosides. A simple lipophilic extraction

will fail. The protocol below uses a polarity-gradient fractionation to separate the neolignan from

the highly polar tannin matrix and the non-polar waxes (balanophorin).

The "Gold Standard" Protocol (Based on B. japonica)
This workflow integrates established methods (Haruna et al., Jiang et al.) with modern

chromatographic refinements.

Step 1: Extraction
Material: Air-dried, powdered whole plant of B. japonica.[1][2]

Solvent: Methanol (MeOH) or 95% Ethanol (EtOH).
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Method: Reflux extraction (3x, 2 hours each) or Ultrasound-Assisted Extraction (UAE) at

40°C.

Rationale: MeOH effectively penetrates the cellular matrix to solubilize both free lignans and

their glycosides.

Step 2: Liquid-Liquid Partitioning (Critical Step)
Concentration: Evaporate MeOH in vacuo to obtain a crude residue.

Suspension: Suspend residue in distilled water.

Partition 1 (Defatting): Extract with n-Hexane.

Discard Hexane layer (contains waxes/lipids).

Partition 2 (Target Capture): Extract aqueous phase with Ethyl Acetate (EtOAc).

Keep EtOAc layer. This fraction contains (+)-balanophonin.

Aqueous layer contains tannins and highly polar glycosides.

Step 3: Chromatographic Purification
Stationary Phase 1:Toyopearl HW-40 or Diaion HP-20.

Eluent: MeOH-H₂O gradient (start 30% MeOH → 100% MeOH).

Target: Balanophonin elutes in mid-polarity fractions (approx. 60-70% MeOH).

Stationary Phase 2:Silica Gel 60.

Eluent: CHCl₃-MeOH (20:1 to 10:1).

Polishing:Reverse-Phase HPLC (ODS/C18).

Mobile Phase: MeOH-H₂O (45:55, isocratic) or Acetonitrile-Water gradient.

Detection: UV at 280 nm.
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Visualization: Isolation Workflow
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Figure 2: Step-by-step fractionation and purification protocol for (+)-Balanophonin.

Biosynthetic Context & Structural Validation
Understanding the biosynthesis is crucial for validating the compound's identity (checking for

the correct coupling pattern) and for potential bio-engineering applications.

Biosynthetic Pathway
(+)-Balanophonin is formed via the oxidative coupling of coniferaldehyde (or coniferyl alcohol

precursors). The critical step is the radical dimerization facilitated by dirigent proteins (DIR),

leading to the 8-5' (phenylcoumaran) linkage.
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Figure 3: Biosynthetic pathway of (+)-Balanophonin via 8-5' oxidative coupling.

Structural Identification Data
To ensure "Trustworthiness" in your experimental validation, compare your isolate against

these standard spectral markers:

UV (MeOH): λmax 282, 340 nm.
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¹H-NMR (CDCl₃, 500 MHz):

δ 5.60 (1H, d, J=6.5 Hz, H-7) – Characteristic of the dihydrofuran ring.

δ 3.60 (1H, m, H-8).

δ 9.64 (1H, d, J=7.6 Hz) if aldehyde form is present (precursor), but for balanophonin look

for alcohol signals at C-9.

¹³C-NMR (CDCl₃):

Key signals at δ 88.5 (C-7) and δ 53.0 (C-8), confirming the phenylcoumaran ring.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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